Cas no 135591-00-3 (Mefenpyr)

• Product Name: Mefenpyr
• CAS No: 135591-00-3
• MF: C₁₂H₁₀Cl₂N₂O₄
• MW: 317.124801158905
• CID: 64368
• PubChem ID: 4131668
• Update Time: 2025-04-18

Mefenpyr Chemical and Physical Properties

Names and Identifiers

• Mefenpyr
• 1-(2,4-Dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylic acid
• 1-(2,4-dichlorophenyl)-5-methyl-4H-pyrazole-3,5-dicarboxylic acid
• (RS)-1-(2,4-dichlorophenyl)-5-methyl-2-pyrazoline-3,5-dicarboxylic acid
• rac-(5R)-1-(2,4-dichlorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxylic acid
• SCHEMBL135365
• UNII-H89W79622K
• CHEBI:133764
• 1H-Pyrazole-3,5-dicarboxylic acid, 1-(2,4-dichlorophenyl)-4,5-dihydro-5-methyl-; 1-(2,4-Dichlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazole-3,5-dicarboxylic acid; HOE 113225; Mefenpyr
• Z3247597694
• 135591-00-3
• H89W79622K
• HOE-113225
• DTXSID10869847
• NS00006877
• Q3332749
• Mefenpyr [ISO]
• 1-(2,4-dichlorophenyl)-5-methyl-4,5-dihydro-1H-pyrazole-3,5-dicarboxylic acid
• EN300-6488140

• Inchi： 1S/C12H10Cl2N2O4/c1-12(11(19)20)5-8(10(17)18)15-16(12)9-3-2-6(13)4-7(9)14/h2-4H,5H2,1H3,(H,17,18)(H,19,20)
• InChI Key： XEJNEDVTJPXRSM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(C(=O)O)(C)CC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 316.00200
• Monoisotopic Mass: 316.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.61
• Melting Point: Not available
• Boiling Point: 533.3 °C at 760 mmHg
• Flash Point: 533.3 °C at 760 mmHg
• Refractive Index: 1.661
• PSA: 90.20000
• LogP: 1.98800
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Mefenpyr Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)